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Compound of Interest

Compound Name: EPZ020411

Cat. No.: B10762462 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

EPZ020411, a selective inhibitor of protein arginine methyltransferase 6 (PRMT6).

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for EPZ020411 is

not readily available in the public domain, it is shipped as a non-hazardous chemical, which

informs the basis of these disposal recommendations.[1] The following procedures are based

on general best practices for the disposal of non-hazardous laboratory chemicals.

Chemical and Physical Properties
A summary of EPZ020411's properties relevant to its handling and disposal is provided below.
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Property Value

Chemical Name

N1,N2-dimethyl-N1-[[3-[4-[[trans-3-[2-

(tetrahydro-2H-pyran-4-

yl)ethoxy]cyclobutyl]oxy]phenyl]-1H-pyrazol-4-

yl]methyl]-1,2-ethanediamine[2]

CAS Number 1700663-41-7[2]

Molecular Formula C25H38N4O3[2]

Molecular Weight 442.6 g/mol [2]

Appearance Crystalline solid

Solubility
- DMSO: 5 mg/mL[2] - Ethanol: 1 mg/mL[2] -

PBS (pH 7.2): 0.3 mg/mL[2]

Storage Store at -20°C.[2]

Disposal Procedures
The primary principle for managing laboratory waste is to have a disposal plan in place before

beginning any experiment.[3] For EPZ020411, disposal methods will vary depending on its

form (solid, solution) and the nature of any associated materials.

Unused Solid EPZ020411
For solid, non-hazardous chemicals, disposal in a landfill may be permissible.[4] However, to

ensure safety and compliance, follow these steps:

Consult Local Regulations: Before proceeding, always consult your institution's

Environmental Health and Safety (EHS) office for specific guidelines on solid chemical waste

disposal.[4][5]

Packaging: If approved for landfill disposal, place the solid EPZ020411 in a securely sealed,

rigid container.

Labeling: Clearly label the container as "Non-Hazardous Waste" and include the chemical

name "EPZ020411."
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Disposal: Dispose of the container in the designated laboratory trash for non-hazardous solid

waste, as directed by your institution. Do not place it in general laboratory trash cans that

may be handled by custodial staff.[4]

EPZ020411 Solutions
The disposal of liquid waste requires careful consideration of the solvent used.

Aqueous Solutions:

Limited volumes of aqueous solutions of non-hazardous chemicals may be suitable for

sewer disposal, provided they meet specific criteria.[6]

Consult your institution's EHS guidelines for sewer disposal. Many institutions prohibit the

disposal of any chemical waste down the drain.[7]

If permitted, the solution should be flushed with a large volume of water.[6]

Organic Solvent Solutions (e.g., DMSO, Ethanol):

Do not dispose of organic solvent solutions down the drain.[3]

Collect all waste solutions containing organic solvents in a designated, properly labeled

hazardous waste container.[3][8]

The container should be compatible with the solvents used and kept securely closed.[8]

Label the container with "Hazardous Waste," the full chemical names of all contents

(including EPZ020411 and the solvent), and their approximate concentrations.

Arrange for pickup and disposal through your institution's EHS office.[9]

Empty Containers
Properly cleaned empty containers can often be disposed of as regular laboratory waste.

Triple Rinsing:
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For containers that held EPZ020411, triple rinse with a suitable solvent (e.g., water or

ethanol) that can effectively remove any remaining residue.[8]

The rinsate from this process must be collected and disposed of as chemical waste,

following the procedures for solutions outlined above.[7][8]

Defacing Labels:

Completely remove or deface the original chemical label to prevent any confusion.[10]

Disposal:

Once triple-rinsed and with the label removed, the empty container can typically be

disposed of in the regular laboratory trash or recycling, in accordance with your

institution's policies.[10]

Experimental Protocols
While specific experimental protocols for the disposal of EPZ020411 are not published, the

general laboratory procedure for handling non-hazardous chemical waste should be followed.

The key steps are waste characterization, segregation, and proper disposal through the

appropriate waste stream as determined by institutional guidelines.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

EPZ020411.
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EPZ020411 Disposal Decision Workflow

By adhering to these guidelines and consulting with your institution's safety personnel, you can

ensure the safe and compliant disposal of EPZ020411, contributing to a secure and

environmentally conscious laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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